2-(2-Methoxyethoxy)ethanethioamide

• Molecular Formula: C5H11NO2S
• Molecular Weight: 149.21 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)ethanethioamide
• InChI: InChI=1S/C5H11NO2S/c1-7-2-3-8-4-5(6)9/h2-4H2,1H3,(H2,6,9)
• InChI Key: OLAHHJBEMFAXEC-UHFFFAOYSA-N
• Canonical SMILES: COCCOCC(=S)N

Description

2-(2-Methoxyethoxy)ethanethioamide is a useful research compound. Its molecular formula is C5H11NO2S and its molecular weight is 149.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2-methoxyethoxyl)acetamide (Example 6A, 3.39 g, 25.5 mmol) in THF (40 mL) was treated with Lawesson's reagent (6.55 g, 16.19 mmol) and the reaction was refluxed for 18 hours. The reaction was then allowed to cool down to RT and was concentrated under vacuum, diluted with ethyl acetate, washed with sat. NaHCO3 (1×) and brine (1×). The aqueous phases were extracted with ethyl acetate (2×200 mL) and the organic extracts were dried over anhydrous magnesium sulfate, filtered and concentrated. The residue was purified by silica gel chromatography (3.5×11 cm, 30% AcOEt/CH2Cl2) to give the title material (3.26 g, 86%) as a yellow oil. 1H NMR (CDCl3, 400 MHz) δ ppm: 8.58 (very broad s, 1H), 7.50 (very broad s, 1H), 4.36 (s, 2H), 3.66-3.69 (m, 2H), 3.53-3.56 (m, 2H), 3.39 (s, 3H).